Cas no 898227-65-1 (3-Pyridinecarboxylic acid, 6-chloro-5-cyano-2-methyl-, 1-methylethyl ester)
898227-65-1 structure
Product Name:3-Pyridinecarboxylic acid, 6-chloro-5-cyano-2-methyl-, 1-methylethyl ester
CAS No:898227-65-1
MF:C11H11ClN2O2
MW:238.670241594315
CID:587997
Update Time:2023-11-18
3-Pyridinecarboxylic acid, 6-chloro-5-cyano-2-methyl-, 1-methylethyl ester Chemical and Physical Properties
Names and Identifiers
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- 3-Pyridinecarboxylic acid, 6-chloro-5-cyano-2-methyl-, 1-methylethylester
- isopropyl 6-chloro-3-cyano-2-methylnicotinate
- isopropyl 6-chloro-5-cyano-2-methylnicotinate
- YLHYQBHTLWRBKT-UHFFFAOYSA-N
- CID 86618131
- 3-Pyridinecarboxylic acid, 6-chloro-5-cyano-2-methyl-, 1-methylethyl ester
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- Inchi: 1S/C11H11ClN2O2/c1-6(2)16-11(15)9-4-8(5-13)10(12)14-7(9)3/h4,6H,1-3H3
- InChI Key: YLHYQBHTLWRBKT-UHFFFAOYSA-N
- SMILES: ClC1=C(C#N)C=C(C(=O)OC(C)C)C(C)=N1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 310
- Topological Polar Surface Area: 63
3-Pyridinecarboxylic acid, 6-chloro-5-cyano-2-methyl-, 1-methylethyl ester Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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